Cas no 1501132-92-8 (methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate)

methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate structure
1501132-92-8 structure
Product Name:methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate
CAS No:1501132-92-8
MF:C8H10ClNO2S
MW:219.688499927521
MDL:MFCD21790510
CID:4602602
PubChem ID:79078921
Update Time:2023-04-02

methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate
    • MDL: MFCD21790510
    • Inchi: 1S/C8H10ClNO2S/c1-4(2)7-10-6(9)5(13-7)8(11)12-3/h4H,1-3H3
    • InChI Key: TXRCYOWKQPQXFD-UHFFFAOYSA-N
    • SMILES: S1C(C(OC)=O)=C(Cl)N=C1C(C)C

Computed Properties

  • Exact Mass: 219.012
  • Monoisotopic Mass: 219.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2

Experimental Properties

  • Color/Form: No date available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 279.8±20.0 °C at 760 mmHg
  • Flash Point: 123.0±21.8 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate Security Information

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methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate
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Chemenu
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methyl 4-chloro-2-(propan-2-yl)-1,3-thiazole-5-carboxylate
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Enamine
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Enamine
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